4-cyano-4-(3-iodophenyl)-3,4,5,6-tetrahydro-2H-pyran

• Molecular Formula: C12H12INO
• Molecular Weight: 313.13 g/mol
• IUPAC Name: 4-(3-iodophenyl)oxane-4-carbonitrile
• InChI: InChI=1S/C12H12INO/c13-11-3-1-2-10(8-11)12(9-14)4-6-15-7-5-12/h1-3,8H,4-7H2
• InChI Key: TTZTXRNGOWNAAP-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(C#N)C2=CC(=CC=C2)I

Description

4-cyano-4-(3-iodophenyl)-3,4,5,6-tetrahydro-2H-pyran is a useful research compound. Its molecular formula is C12H12INO and its molecular weight is 313.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-iodophenylacetonitrile (2.43 g, 10 mmol), bis-(2-chloroethyl)ether (1.57 g, 11 mmol), hexadecyltributylphosphonium bromide (250 mg, 0.5 mmol) and 50% aqueous sodium hydroxide (20 ml) was stirred vigorously for 1 h at room temperature. The mixture was neutralized with 6 N aqueous HCl, transferred to a separatory funnel and extracted with ethyl acetate (50 ml×3). The combined extracts were washed with 2 N aqueous HCl (50 ml), water (50 ml) and brine (50 ml), dried (MgSO4) and concentrated in vacuo. The residual crude solids were collected and washed with cold Et2O (30 ml) to afford 2.38 g (76%) of the titled compound as white solids.